(E)-N-(6-chloro-3-ethylbenzo[d]thiazol-2(3H)-ylidene)-4-(dimethylamino)benzamide

• IUPAC Name: N-(6-chloro-3-ethyl-1,3-benzothiazol-2-ylidene)-4-(dimethylamino)benzamide
• InChI: InChI=1S/C18H18ClN3OS/c1-4-22-15-10-7-13(19)11-16(15)24-18(22)20-17(23)12-5-8-14(9-6-12)21(2)3/h5-11H,4H2,1-3H3
• InChI Key: BKYAFNICCZFRSI-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(C=C(C=C2)Cl)SC1=NC(=O)C3=CC=C(C=C3)N(C)C
• Molecular Formula: C18H18ClN3OS
• Molecular Weight: 359.9 g/mol

Description

(E)-N-(6-chloro-3-ethylbenzo[d]thiazol-2(3H)-ylidene)-4-(dimethylamino)benzamide, also known as Cetirizine, is a second-generation antihistamine drug used to treat allergies. It was first synthesized in the 1980s and has since been widely used in the medical field.

Scientific Research Applications

Corrosion Inhibition

Benzothiazole derivatives have been studied for their role as corrosion inhibitors, particularly for carbon steel in acidic environments. Hu et al. (2016) synthesized two benzothiazole derivatives and found they offered high corrosion inhibition efficiency for steel, suggesting potential industrial applications for related compounds in protecting metal surfaces against corrosion (Hu et al., 2016).

Antimicrobial Activity

Another significant area of research is the exploration of benzothiazole derivatives as antimicrobial agents. Abdellatif et al. (2013) synthesized novel 2-substituted-1Hbenzimidazole derivatives showing antimicrobial activity, indicating that similar compounds could be designed to combat microbial infections (Abdellatif et al., 2013).

Anticancer Research

Benzothiazole derivatives have been evaluated for their anticancer properties. Osmaniye et al. (2018) synthesized new benzothiazole acylhydrazones and investigated their anticancer activity, demonstrating the potential of benzothiazole-based compounds in developing new anticancer drugs (Osmaniye et al., 2018).